Cas no 2229630-94-6 (tert-butyl N-{2-2-(aminooxy)propan-2-yl-5-methoxyphenyl}carbamate)

• Product Name: tert-butyl N-{2-2-(aminooxy)propan-2-yl-5-methoxyphenyl}carbamate
• CAS No: 2229630-94-6
• MF: C₁₅H₂₄N₂O₄
• MW: 296.362064361572
• CID: 5963855
• PubChem ID: 165827340
• Update Time: 2025-05-23

tert-butyl N-{2-2-(aminooxy)propan-2-yl-5-methoxyphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-2-(aminooxy)propan-2-yl-5-methoxyphenyl}carbamate
• 2229630-94-6
• EN300-1890994
• tert-butyl N-{2-[2-(aminooxy)propan-2-yl]-5-methoxyphenyl}carbamate

• Inchi： 1S/C15H24N2O4/c1-14(2,3)20-13(18)17-12-9-10(19-6)7-8-11(12)15(4,5)21-16/h7-9H,16H2,1-6H3,(H,17,18)
• InChI Key： UTOVPGLRYCZINE-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C1C=CC(=CC=1NC(=O)OC(C)(C)C)OC)N

Computed Properties

• Exact Mass: 296.17360725g/mol
• Monoisotopic Mass: 296.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 82.8Ų

Additional information on tert-butyl N-{2-2-(aminooxy)propan-2-yl-5-methoxyphenyl}carbamate

Comprehensive Overview of tert-butyl N-{2-[2-(aminooxy)propan-2-yl]-5-methoxyphenyl}carbamate (CAS No. 2229630-94-6)

The compound tert-butyl N-{2-[2-(aminooxy)propan-2-yl]-5-methoxyphenyl}carbamate (CAS No. 2229630-94-6) is a specialized carbamate derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a tert-butyl group and an aminooxy moiety, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in drug discovery and covalent inhibitor development, aligning with current trends in targeted therapy and precision medicine.

In recent years, the demand for high-purity intermediates like tert-butyl N-{2-[2-(aminooxy)propan-2-yl]-5-methoxyphenyl}carbamate has surged, driven by advancements in proteolysis-targeting chimeras (PROTACs) and antibody-drug conjugates (ADCs). Its methoxyphenyl backbone and carbamate functionality enable selective modifications, catering to the growing need for structure-activity relationship (SAR) studies. This compound is also pivotal in exploring kinase inhibitors, a hot topic in oncology research, as evidenced by its frequent mention in PubMed and SciFinder queries.

The synthesis of CAS No. 2229630-94-6 involves multi-step organic reactions, often utilizing Boc-protection strategies to ensure stability during peptide coupling or bioconjugation. Its aminooxy group is particularly noteworthy for forming stable oxime linkages, a technique widely adopted in biomarker labeling and click chemistry applications. These attributes position the compound as a versatile tool in chemical biology, addressing common search queries like "how to synthesize aminooxy-containing compounds" or "Boc-protected carbamates in drug design."

From an industrial perspective, tert-butyl N-{2-[2-(aminooxy)propan-2-yl]-5-methoxyphenyl}carbamate is manufactured under stringent GMP conditions to meet the specifications of pharmaceutical grade materials. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its purity, a critical factor for researchers investigating small-molecule therapeutics. The compound’s compatibility with automated synthesis platforms further enhances its appeal in high-throughput screening (HTS) workflows, a trending topic in AI-driven drug discovery forums.

Environmental and safety profiles of CAS No. 2229630-94-6 are thoroughly documented, emphasizing its non-hazardous nature under standard handling conditions. This aligns with the increasing focus on green chemistry principles in synthetic organic chemistry, a frequent search term among academic and industrial chemists. The compound’s stability in aqueous and organic solvents also makes it suitable for formulation development, another area of high interest in pharmaceutical innovation circles.

In summary, tert-butyl N-{2-[2-(aminooxy)propan-2-yl]-5-methoxyphenyl}carbamate represents a convergence of cutting-edge research and industrial applicability. Its relevance to cancer research, neurodegenerative diseases, and infectious disease studies underscores its multidisciplinary utility. As the scientific community continues to explore covalent drug design and bioorthogonal chemistry, this compound is poised to remain a cornerstone in modern medicinal chemistry.